Cas no 2138524-56-6 (1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane)
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane
- EN300-1136889
- 2138524-56-6
-
- Inchi: 1S/C13H23IO2/c1-2-15-13(10-7-8-10)9-16-12-6-4-3-5-11(12)14/h10-13H,2-9H2,1H3
- InChI Key: LEAWJWVAJMCGOB-UHFFFAOYSA-N
- SMILES: IC1CCCCC1OCC(C1CC1)OCC
Computed Properties
- Exact Mass: 338.07428g/mol
- Monoisotopic Mass: 338.07428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 18.5Ų
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1136889-1.0g |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane |
2138524-56-6 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1136889-0.05g |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane |
2138524-56-6 | 95% | 0.05g |
$948.0 | 2023-10-26 | |
| Enamine | EN300-1136889-0.1g |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane |
2138524-56-6 | 95% | 0.1g |
$993.0 | 2023-10-26 | |
| Enamine | EN300-1136889-0.25g |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane |
2138524-56-6 | 95% | 0.25g |
$1038.0 | 2023-10-26 | |
| Enamine | EN300-1136889-0.5g |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane |
2138524-56-6 | 95% | 0.5g |
$1084.0 | 2023-10-26 | |
| Enamine | EN300-1136889-1g |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane |
2138524-56-6 | 95% | 1g |
$1129.0 | 2023-10-26 | |
| Enamine | EN300-1136889-2.5g |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane |
2138524-56-6 | 95% | 2.5g |
$2211.0 | 2023-10-26 | |
| Enamine | EN300-1136889-5g |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane |
2138524-56-6 | 95% | 5g |
$3273.0 | 2023-10-26 | |
| Enamine | EN300-1136889-10g |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane |
2138524-56-6 | 95% | 10g |
$4852.0 | 2023-10-26 |
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane
Introduction to 1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane (CAS No. 2138524-56-6)
1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane, identified by its CAS number 2138524-56-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in drug discovery and development. The presence of both cyclopropyl and iodo substituents in its molecular framework imparts distinct reactivity and potential biological activity, which have been the focus of numerous studies.
The structural motif of 1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane is particularly intriguing due to the combination of the cyclopropyl group and the iodo atom. The cyclopropyl ring is known for its strain and rigidity, which can influence the conformational flexibility of the molecule. This rigidity, coupled with the electron-withdrawing nature of the iodo substituent, can modulate the electronic properties of the molecule, affecting its interactions with biological targets. Such structural features are often exploited in the design of pharmacophores to enhance binding affinity and selectivity.
In recent years, there has been a growing interest in exploring the potential applications of halogenated cycloalkanes in medicinal chemistry. The iodo group in 1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely used in the synthesis of complex organic molecules, including biaryl structures that are prevalent in many pharmaceuticals. The ability to introduce diverse functional groups at specific positions on the cyclohexane ring makes this compound a valuable intermediate in synthetic chemistry.
The pharmaceutical industry has been actively investigating novel compounds with potential therapeutic applications. 1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane has been studied for its potential role in developing new drugs targeting various diseases. Its unique structural features suggest that it may interact with biological receptors or enzymes in ways that could lead to therapeutic effects. For instance, the combination of the cyclopropyl and iodo groups may facilitate binding to specific pockets on target proteins, thereby modulating their activity. Such interactions are critical for designing drugs that can effectively treat a range of conditions.
The synthesis of 1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. The process typically begins with the preparation of key intermediates such as 2-cyclopropylethanol and 2-iodylcyclohexane, which are then coupled in a controlled manner to form the desired product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also underscore the importance of precise control over reaction conditions to achieve optimal results.
In academic research, 1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane has been utilized as a building block for more complex molecular architectures. Its incorporation into larger scaffolds allows researchers to explore new chemical space and discover novel bioactive compounds. The compound's reactivity makes it an excellent candidate for generating derivatives with tailored properties, which can be screened for biological activity using high-throughput screening methods. This approach has been instrumental in identifying lead compounds for further development into therapeutic agents.
The use of computational chemistry has also played a significant role in understanding the behavior of 1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane. Molecular modeling studies have provided insights into its interaction with potential biological targets, helping researchers predict binding affinities and optimize drug-like properties. These computational tools are essential for guiding experimental efforts and reducing the time required to develop new drugs. By integrating experimental data with theoretical calculations, scientists can gain a comprehensive understanding of how this compound functions at both molecular and cellular levels.
The future prospects for 1-(2-c-ethylethyl)-i) are promising, given its unique structural features and potential applications in drug discovery. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to remain at the forefront of pharmaceutical innovation. Its role in developing next-generation therapeutics underscores its importance as a key intermediate in medicinal chemistry.
2138524-56-6 (1-(2-cyclopropyl-2-ethoxyethoxy)-2-iodocyclohexane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)